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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol

CAS No.: 406945-51-5

Cat. No.: B1486891

Get Quote

Executive Summary
(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a critical chiral building block in the

synthesis of norepinephrine reuptake inhibitors, including Atomoxetine and Fluoxetine

derivatives. Its structural integrity—specifically the preservation of the (S)-configuration at the

C2 position—is paramount for downstream pharmacological efficacy.

This guide provides a definitive spectral profile for this intermediate, integrating Nuclear

Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. It

establishes a self-validating analytical workflow to ensure chemical and optical purity during

drug development.

Molecular Architecture & Physicochemical Profile[1]
[2][3]
The molecule features a phenyl ring connected via a methylene bridge to a chiral secondary

alcohol, which is further substituted with a chloromethyl group. The electron-withdrawing
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chlorine atom and the hydroxyl group at C2 create distinct electronic environments resolvable

by high-field NMR.

Property Value

IUPAC Name (2S)-1-chloro-3-phenylpropan-2-ol

Molecular Formula

C

H

ClO

Molecular Weight 170.64 g/mol

Chiral Center C2 (S-configuration)

Solubility
Soluble in CHCl

, MeOH, DMSO; sparingly soluble in water.

Appearance Colorless to pale yellow oil or low-melting solid.

Comprehensive Spectral Profiling
Mass Spectrometry (MS) Analysis
Instrument: GC-MS (EI, 70 eV)

The mass spectrum of (S)-1-Chloro-3-phenylpropan-2-ol is characterized by the isotopic

signature of chlorine and specific cleavage patterns driven by the stability of the resulting

carbocations.

Molecular Ion (M

): Weak signals at m/z 170 (

Cl) and 172 (

Cl) in a characteristic 3:1 ratio, confirming the presence of a single chlorine atom.

Base Peak / Major Fragments:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1486891/docs?utm_src=pdf-body#technical-guide-spectral-analysis-of-s-1-chloro-3-phenylpropan-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z 121 (M - CH

Cl): The most prominent fragmentation pathway involves

-cleavage adjacent to the hydroxyl group, expelling the chloromethyl radical (

CH

Cl). This generates a stable oxonium ion species (Ph-CH

-CH=OH

).

m/z 91 (Tropylium Ion): Further fragmentation yields the highly stable tropylium cation (C

H

), diagnostic of the benzyl moiety.

m/z 92: A rearrangement product (McLafferty-like or benzyl rearrangement) often seen in

alkylbenzenes.

Visualization: MS Fragmentation Pathway

Molecular Ion (M+)
m/z 170 / 172

(3:1 Ratio)

Fragment A
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[Ph-CH2-CH=OH]+Alpha Cleavage

- CH2Cl•
(Loss of 49)

Fragment B
m/z 91

[C7H7]+ (Tropylium)

Inductive Cleavage

- CH2O
(Rearrangement)

Click to download full resolution via product page

Caption: Primary fragmentation pathway under Electron Impact (EI) ionization showing the loss

of the chloromethyl group.

Infrared Spectroscopy (IR)
Technique: ATR-FTIR (Neat)
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The IR spectrum serves as a rapid "fingerprint" for functional group verification.

Frequency (cm

)
Assignment Mechanistic Insight

3300 – 3450 O-H Stretch (Broad)

Intermolecular hydrogen

bonding of the secondary

alcohol.

3020 – 3080 C-H Stretch (Aromatic)

sp

hybridized C-H bonds of the

phenyl ring.

2850 – 2950 C-H Stretch (Aliphatic)

sp

hybridized C-H bonds of the

propyl chain.

1050 – 1100 C-O Stretch
Secondary alcohol

characteristic band.

700 & 750 C-H Out-of-Plane Bending
Monosubstituted benzene ring

(diagnostic "5 adjacent H").

600 – 800 C-Cl Stretch
Typical region for alkyl

chlorides.

Nuclear Magnetic Resonance (NMR)
Instrument: 400 MHz (1H), 100 MHz (13C) Solvent: CDCl

(Tetramethylsilane internal standard,

= 0.00 ppm)

NMR provides the definitive structural proof. The diastereotopic nature of the protons adjacent

to the chiral center is a key feature to observe.

H NMR Assignments
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

7.20 – 7.35 Multiplet 5H Ar-H
Phenyl ring

protons.

3.95 – 4.05 Multiplet 1H -CH(OH)-

Chiral methine

proton.

Deshielded by

Oxygen.

3.50 – 3.65 Multiplet (dd) 2H
-CH

-Cl

Diastereotopic

methylene

protons adjacent

to Cl.

2.80 – 2.95 Multiplet (dd) 2H
Ph-CH

-

Benzylic

methylene

protons.

2.10 – 2.40 Broad Singlet 1H -OH

Exchangeable

hydroxyl proton

(shift varies with

concentration).

Note: The methylene protons at C1 (Cl-CH

-) and C3 (Ph-CH

-) are diastereotopic due to the adjacent chiral center at C2. They often appear as complex
multiplets (ABX system) rather than simple doublets or triplets.

C NMR Assignments
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Chemical Shift (

, ppm)
Assignment Carbon Type

137.5 Ar-C (ipso) Quaternary aromatic carbon.

129.3, 128.7, 126.8 Ar-CH
Ortho, meta, and para

aromatic carbons.

71.8 -CH(OH)- Chiral carbinol carbon.

49.5
-CH

Cl

Chloromethyl carbon

(deshielded by Cl).

40.5
Ph-CH

-
Benzylic carbon.

Stereochemical Validation
Ensuring the enantiomeric excess (ee) of the (S)-isomer is critical. Two orthogonal methods are

recommended.

Polarimetry
Parameter: Specific Rotation

Standard Value:-26.0° (

, CHCl

)

Interpretation: A negative rotation in chloroform is characteristic of the (S)-enantiomer for this

specific structure.

Caution: Solvent effects can drastically alter rotation. Ensure CHCl

is used if comparing to this standard.
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Chiral HPLC Method
To quantify enantiomeric excess >99%, a direct chiral separation is required.

Column: Chiralcel OD-H or AD-H (Daicel)

Mobile Phase: Hexane : Isopropanol (90 : 10 v/v)

Flow Rate: 1.0 mL/min

Detection: UV @ 254 nm (targeting the phenyl chromophore)

Retention Order: Typically, the (S)-isomer elutes before the (R)-isomer on OD-H columns

under these conditions, but this must be confirmed with a racemic standard.

Visualization: Stereochemical Purity Workflow

Crude (S)-1-Chloro-3-phenylpropan-2-ol

Polarimetry
([α]D Check)

Chiral HPLC
(Chiralcel OD-H)

Purity Assessment

Matches -26° Single Peak

Release for Synthesis
(ee > 98%)

Yes

Recrystallize / Reprocess

No

Click to download full resolution via product page

Caption: Workflow for validating the optical purity of the (S)-enantiomer.
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Experimental Protocol: Characterization Workflow
Objective: Confirm identity and purity of a synthesized batch.

Sample Preparation: Dissolve 10 mg of the sample in 0.7 mL of CDCl

for NMR. Ensure the sample is free of residual solvents (e.g., EtOAc, THF) which can
overlap with the key methylene signals.

NMR Acquisition:

Run a standard proton scan (16 scans).

Look for the diagnostic multiplet at ~4.0 ppm (CH-OH).

Verify the integration ratio of Aromatic (5H) : Aliphatic (5H).

Chiral Analysis:

Prepare a 1 mg/mL solution in Hexane/IPA (90:10).

Inject 10 µL onto the Chiralcel OD-H column.

Calculate %ee using the formula:

.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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